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Compound of Interest

2,6-Dichloro-4-
Compound Name:
(trifluoromethyl)aniline

cat. No.: B1295278

2,6-dichloro-4-(trifluoromethyl)aniline (CAS No. 24279-39-8) is a halogenated aromatic
amine that serves as a critical intermediate in the synthesis of a wide array of high-value
molecules.[1][2] Its unique structure, featuring a trifluoromethyl group and two chlorine atoms
on the aniline ring, makes it an essential building block in the agrochemical sector, notably for
the production of the insecticide fipronil.[1][2] In the pharmaceutical industry, it is a precursor for
synthesizing various drug candidates, including GABA receptor antagonists and compounds
with potential antimicrobial activity.[1][2]

However, the very reactivity that makes this compound valuable also imparts a significant
hazard profile. A thorough understanding of its material safety is not merely a regulatory
formality but a cornerstone of responsible research and development. This guide moves
beyond a standard Safety Data Sheet (SDS) to provide a senior scientist's perspective on risk
mitigation, explaining the causality behind safety protocols and equipping researchers with the
knowledge to design inherently safe experimental workflows.

Section 1: A Granular Hazard Assessment and Risk
Analysis

The compound is formally classified as hazardous under US OSHA (29 CFR 1910.1200) and
other international regulations.[3] The "Warning" signal word belies a complex risk profile that
demands respect and careful management.[3]
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Deconstructing the GHS Classifications

A nuanced understanding of the Globally Harmonized System (GHS) classifications is critical
for appreciating the risks in a laboratory context.
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Hazard Class

Hazard Statement

Practical Implication
for Researchers

Acute Toxicity (Oral)

H302: Harmful if
swallowed[3][4][5]

Accidental ingestion,
even in small amounts
via contaminated
hands, can lead to
systemic toxicity. Strict
hygiene protocols are

non-negotiable.

Acute Toxicity

(Inhalation)

H332: Harmful if
inhaled[4][5]

As a solid with a low
melting point, it can
form dusts or, if
heated, vapors. All
handling of the solid
must be done in a
certified chemical
fume hood to prevent

respiratory exposure.

Skin

Corrosion/Irritation

H315: Causes skin
irritation[3][4][5]

Direct contact can
cause inflammation,
redness, and
discomfort. This
necessitates the use
of appropriate
chemical-resistant

gloves and a lab coat.

Skin Sensitization

H317: May cause an
allergic skin
reaction[4][5]

This is a crucial, often
overlooked hazard.
Initial exposures may
only cause mild
irritation, but
subsequent contact
can trigger a severe
allergic response

(e.g., rash, itching,
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swelling).[3] There is
no way to predict who
will become

sensitized.

Hazardous to the
Aquatic Environment
(Acute)

H400: Very toxic to
aquatic life[5]

Even minuscule
guantities entering the
drainage system can
have a devastating
impact on aquatic

organisms.[3]

Hazardous to the
Aquatic Environment
(Chronic)

H410: Very toxic to
aquatic life with long
lasting effects[4][5]

The compound's
persistence and
potential for
bioaccumulation
(indicated by a high
log Pow of 4.58) mean
its environmental
damage is not
transient.[3] This
underscores the
critical importance of
proper waste
containment and

disposal.

Section 2: Proactive Safety Protocols and

Engineering Controls

A foundational principle of laboratory safety is that protocols and engineering controls should

be the primary means of protection, with Personal Protective Equipment (PPE) serving as the

final barrier.

Standard Operating Procedure (SOP) for Handling

o Designated Area: All work with 2,6-dichloro-4-(trifluoromethyl)aniline must be conducted

in a designated area, such as a certified chemical fume hood, to contain dust and potential
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vapors.[6]

o Ventilation: Ensure the fume hood has a verified face velocity appropriate for handling toxic
solids.[6]

o Grounding: To prevent ignition of dusts or vapors from static electricity, all metal equipment
should be properly grounded.[2] Use of spark-proof tools is recommended.[2]

o Hygiene: Prohibit eating, drinking, and smoking in the handling area.[6] Wash hands, face,
and any exposed skin thoroughly after handling.[3][6]

o Avoidance of Contaminants: Keep the compound away from incompatible materials,
particularly strong oxidizing agents, which can cause vigorous or explosive reactions.[3] Also
avoid heat, sparks, open flames, and other sources of ignition.[3][4]

Storage Protocol

The stability of 2,6-dichloro-4-(trifluoromethyl)aniline is contingent on proper storage.

o Container: Keep the container tightly closed and sealed until ready for use.[3][6] Containers
that have been opened must be carefully resealed and kept upright.[5][6]

o Location: Store in a dry, cool, and well-ventilated place.[2][3][4] The storage area should be
separate from incompatible materials like strong oxidizing agents.[3]

 Inert Atmosphere: For long-term storage, keeping the material under an inert gas like
nitrogen is recommended to prevent degradation.[7]

Section 3: Personal Protective Equipment (PPE) - A
Self-Validating System

The selection of PPE must directly address the hazards identified in Section 1.

o Eye/Face Protection: Use tightly fitting safety goggles or a full-face shield (minimum 8-inch)
that complies with OSHA 29 CFR 1910.133 or European Standard EN166.[2][3]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene) that
have been inspected for integrity before use.[2] Consider breakthrough times for the solvents
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being used.

o Skin and Body Protection: A lab coat is mandatory. For larger quantities or tasks with a
higher risk of splashing, chemical-resistant aprons and sleeves are required. Wear
appropriate protective clothing to prevent skin exposure.[3]

o Respiratory Protection: Under normal conditions within a fume hood, respiratory protection
should not be necessary. However, if exposure limits are exceeded or in the event of a
ventilation failure, a NIOSH/MSHA or European Standard EN 149 approved respirator with a
particulate filter (conforming to EN 143) must be used.[3]

Identified Hazards Required PPE & Controls

Skin Irritation/Sensitization (H315/H317) »| Gloves & Lab Coat

secondary barrier

Inhalation Hazard (H332) Respirator (if needed)

primary barrier

Ingestion Hazard (H302) prevents transfer—b| Fume Hood & Hygiene

Eye Irritation Safety Goggles

Click to download full resolution via product page

Caption: Relationship between hazards and required protective measures.

Section 4: Emergency Response Workflow
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In the event of an incident, a structured, rapid response is essential to mitigate harm. All

laboratory personnel must be trained on this workflow.

First-Aid Measures

Inhalation: Immediately remove the person to fresh air and keep them comfortable for
breathing.[3] If breathing is difficult or stops, provide artificial respiration.[4] Seek immediate
medical attention.[6]

Skin Contact: Immediately wash the affected area with plenty of soap and water while
removing all contaminated clothing and shoes.[3][4] Get medical attention if irritation or
allergic symptoms develop.[3]

Eye Contact: Rinse cautiously and immediately with plenty of water for at least 15 minutes,
including under the eyelids.[2][3][4] Remove contact lenses if present and easy to do.[8]
Seek immediate medical attention.

Ingestion: Clean the mouth with water.[3][4] Call a POISON CENTER or doctor if you feel
unwell.[3] Do not induce vomiting.

Accidental Release (Spill) Protocol

The following diagram outlines the logical flow for managing a spill.
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Spill Detected
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i
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i
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Caption: Workflow for responding to an accidental laboratory spill.
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Section 5: Physicochemical and Toxicological

Profile

Understanding the physical properties is key to predicting the behavior of the chemical during

experiments.

Physical and Chemical Properties

Property Value Source
CAS Number 24279-39-8 [3][4][9]
Molecular Formula C7H4CIl2F3N [4119]
Molecular Weight 230.01 g/mol [7119]
Appearance Light yellow to ) [1114]
white/orange/green solid/lump
Melting Point 33-37°C/91.4-98.6 °F [41[10][11]
Boiling Point 60 - 62 °C @ 1 mmHg [118111]
Flash Point 87 - 88 °C /188.6 - 190.4 °F [4][6]
Specific Gravity 1.532 g/cm3 [1][10][11]
Water Solubility Insoluble [10]
log Pow 4.58 [3]

Toxicological and Ecotoxicity Data

The toxicological properties have not been fully investigated, but the available data on

ecotoxicity is clear.[3]

© 2025 BenchChem. All rights reserved. 9/14

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2072803&productDescription=26-DICHLRO-4-%28TRIFLROMETHL%29+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20728~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:07:41~~2%206-Dichloro-4-(trifluoromethyl
https://www.scbt.com/p/2-6-dichloro-4-trifluoromethyl-aniline-24279-39-8
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20728~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:07:41~~2%206-Dichloro-4-(trifluoromethyl
https://www.scbt.com/p/2-6-dichloro-4-trifluoromethyl-aniline-24279-39-8
https://www.biosynth.com/p/FD37282/24279-39-8-26-dichloro-4-trifluoromethylaniline
https://www.scbt.com/p/2-6-dichloro-4-trifluoromethyl-aniline-24279-39-8
https://www.nbinno.com/?news/gp-26-dichloro-4-trifluoromethylaniline-a-versatile-chemical-intermediate
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20728~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:07:41~~2%206-Dichloro-4-(trifluoromethyl
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20728~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:07:41~~2%206-Dichloro-4-(trifluoromethyl
https://www.tuoqiu.com/products_detail_en/id/60.html
https://synquestlabs.com/ProductV2/ProductDetail/7892
https://www.nbinno.com/?news/gp-26-dichloro-4-trifluoromethylaniline-a-versatile-chemical-intermediate
https://www.matrixscientific.com/product/buy-26-dichloro-4-trifluoromethylaniline
https://synquestlabs.com/ProductV2/ProductDetail/7892
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20728~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:07:41~~2%206-Dichloro-4-(trifluoromethyl
https://gfl.co.in/upload/pages/a3077683cb79ab906e1bfae62602c63d.pdf
https://www.nbinno.com/?news/gp-26-dichloro-4-trifluoromethylaniline-a-versatile-chemical-intermediate
https://www.tuoqiu.com/products_detail_en/id/60.html
https://synquestlabs.com/ProductV2/ProductDetail/7892
https://www.tuoqiu.com/products_detail_en/id/60.html
https://www.fishersci.com/store/msds?partNumber=AAB2072803&productDescription=26-DICHLRO-4-%28TRIFLROMETHL%29+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2072803&productDescription=26-DICHLRO-4-%28TRIFLROMETHL%29+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Toxicity Type Value Organism Exposure Time Source
Toxicity to Fish LC50: 0.11 mg/L  (Not Specified) 96 hours [2]
o Daphnia and
Toxicity to )
i EC50: 1.59 mg/L  other aquatic 48 hours [2]
Daphnia ]
invertebrates
o ErC50: 1.09 N
Toxicity to Algae " (Not Specified) 72 hours [2]
mg

Section 6: Environmental and Disposal
Considerations

The high toxicity to aquatic life necessitates stringent environmental controls.

e Environmental Release: Under no circumstances should this material be allowed to enter
drains, surface water, or the sanitary sewer system.[3] The compound is classified as very
toxic to aquatic organisms and may cause long-term adverse effects in the aquatic
environment.[3][4]

o Waste Disposal: All waste containing this chemical must be treated as hazardous waste.[3]

o Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to local, regional, and national regulations.[3]

o Containment: Collect waste material in suitable, closed, and properly labeled containers
for disposal.[2][12]

o Disposal: Dispose of the contents and container at an approved waste disposal plant.[3][5]
Do not dispose of it with normal trash or down the drain.

Conclusion

2,6-dichloro-4-(trifluoromethyl)aniline is an indispensable tool for chemical synthesis in both
pharmaceutical and agrochemical research. However, its utility is matched by its potential for
harm to both human health and the environment. By adopting a proactive and informed

© 2025 BenchChem. All rights reserved. 10/14 Tech Support


https://gfl.co.in/upload/pages/aa2ea9a836e77fdda68d4753877493c4.pdf
https://gfl.co.in/upload/pages/aa2ea9a836e77fdda68d4753877493c4.pdf
https://gfl.co.in/upload/pages/aa2ea9a836e77fdda68d4753877493c4.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2072803&productDescription=26-DICHLRO-4-%28TRIFLROMETHL%29+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2072803&productDescription=26-DICHLRO-4-%28TRIFLROMETHL%29+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20728~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:07:41~~2%206-Dichloro-4-(trifluoromethyl
https://www.fishersci.com/store/msds?partNumber=AAB2072803&productDescription=26-DICHLRO-4-%28TRIFLROMETHL%29+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2072803&productDescription=26-DICHLRO-4-%28TRIFLROMETHL%29+1G&vendorId=VN00024248&countryCode=US&language=en
https://gfl.co.in/upload/pages/aa2ea9a836e77fdda68d4753877493c4.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1309848979_2,6-DICHLOROANILINE-CASNO-608-31-1-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2072803&productDescription=26-DICHLRO-4-%28TRIFLROMETHL%29+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Dichloro4trifluoromethylaniline.htm
https://www.benchchem.com/product/b1295278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

approach to safety—grounded in a deep understanding of its hazards, the implementation of
robust engineering controls, the consistent use of appropriate PPE, and readiness for
emergency situations—researchers can harness its synthetic power responsibly and safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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